Cas no 91431-01-5 (Carbidopa Methyl Ester)
Carbidopa Methyl Ester structure
Product Name:Carbidopa Methyl Ester
CAS No:91431-01-5
MF:C11H16N2O4
MW:240.255743026733
CID:1005092
PubChem ID:13589972
Update Time:2025-04-20
Carbidopa Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Carbidopa Methyl Ester
- α-Hydrazino-3,4-dihydroxy-α-MethylhydrocinnaMic Acid Methyl Ester
- α-Hydrazinyl-3,4-dihydroxy-α-Methylbenzenepropanoic Acid Methyl Ester
- methyl 3-(3,4-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoate
- A-Hydrazino-3,4-dihydroxy-
- A-Hydrazinyl-3,4-dihydroxy-
- A-methylbenzenepropanoic Acid Methyl Ester
- A-methylhydrocinnamic Acid Methyl Ester
- 91431-01-5
- Methyl 3-(3,4-dihydroxyphenyl)-2-hydrazino-2-methyl-propionate
- (S)-Carbidopa Methyl Ester
- Carbidopa Imp. E (EP); (S)-alpha-Hydrazino-3,4-dihydroxy-alpha-methyl-benzenepropanoic acid methyl ester; Methyl (2S)-3-(3,4-Dihydroxyphenyl)-2-hydrazino-2-methylpropanoate; Carbidopa Impurity E
- Methyl (2S)-3-(3,4-Dihydroxyphenyl)-2-hydrazino-2-methylpropanoate (Carbidopa Methyl Ester)
- FT-0664252
- DTXSID70544522
- IETYBXLXKYRFEN-UHFFFAOYSA-N
- (S)-CarbidopaMethylEster
- SCHEMBL5834391
-
- Inchi: 1S/C11H16N2O4/c1-11(13-12,10(16)17-2)6-7-3-4-8(14)9(15)5-7/h3-5,13-15H,6,12H2,1-2H3
- InChI Key: IETYBXLXKYRFEN-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(CC1C=CC(=C(C=1)O)O)NN)=O
Computed Properties
- Exact Mass: 240.11100
- Monoisotopic Mass: 240.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 481.6±45.0 °C at 760 mmHg
- Flash Point: 245.1±28.7 °C
- PSA: 104.81000
- LogP: 1.12650
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Carbidopa Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Carbidopa Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C175980-2.5mg |
Carbidopa Methyl Ester |
91431-01-5 | 2.5mg |
$ 213.00 | 2023-09-08 | ||
| TRC | C175980-25mg |
Carbidopa Methyl Ester |
91431-01-5 | 25mg |
$ 1613.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391582-2.5 mg |
Carbidopa Methyl Ester, |
91431-01-5 | 2.5 mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391582-2.5mg |
Carbidopa Methyl Ester, |
91431-01-5 | 2.5mg |
¥2708.00 | 2023-09-05 | ||
| A2B Chem LLC | AH89676-2.5mg |
Carbidopa Methyl Ester |
91431-01-5 | 2.5mg |
$325.00 | 2024-07-18 | ||
| A2B Chem LLC | AH89676-25mg |
Carbidopa Methyl Ester |
91431-01-5 | 25mg |
$1666.00 | 2024-07-18 |
Carbidopa Methyl Ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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